
5'-Ethoxy-2'-hydroxyacetophenone CAS number
and identifiers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5'-Ethoxy-2'-hydroxyacetophenone

CAS No.: 56414-14-3

Cat. No.: B1601560

Get Quote

Technical Guide: 5'-Ethoxy-2'-
hydroxyacetophenone
CAS Number: 56414-14-3 Primary Application: Pharmacophore Development & Organic

Synthesis

Executive Summary
5'-Ethoxy-2'-hydroxyacetophenone (CAS 56414-14-3) is a critical aromatic intermediate

characterized by a dual-functionalized core (phenolic hydroxyl and ketone) and a lipophilic

ethoxy tail. In drug discovery, it serves as a privileged scaffold for the synthesis of chalcones,

flavonoids, and benzofuran derivatives, particularly in metabolic disease research (e.g., SGLT2

inhibitors, PPAR agonists).

This guide moves beyond basic data, offering a self-validating synthesis protocol, structural

characterization logic, and a strategic workflow for its application in medicinal chemistry.
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Precise identification is the first step in reproducible research. The following data establishes

the baseline for quality control (QC).

Property Specification

CAS Number 56414-14-3

IUPAC Name 1-(5-ethoxy-2-hydroxyphenyl)ethanone

Synonyms
2'-Hydroxy-5'-ethoxyacetophenone; 1-Acetyl-2-

hydroxy-5-ethoxybenzene

Molecular Formula C₁₀H₁₂O₃

Molecular Weight 180.20 g/mol

SMILES CCOc1ccc(O)c(c1)C(C)=O

Appearance Pale yellow to off-white crystalline solid

Melting Point 55 – 59 °C

Solubility
Soluble in DCM, EtOAc, MeOH; Sparingly

soluble in water

pKa (Predicted) ~10.2 (Phenolic OH)

Synthetic Route & Manufacturing
The "Blocked-Para" Strategy
The most robust synthesis for 5'-ethoxy-2'-hydroxyacetophenone utilizes the Fries

Rearrangement of 4-ethoxyphenyl acetate. This route is preferred over direct Friedel-Crafts

acylation of 4-ethoxyphenol because it offers superior regiocontrol.

Mechanistic Insight: The precursor, 4-ethoxyphenol, has its para position (relative to the

hydroxyl) blocked by the ethoxy group. Consequently, the acyl group migration during the Fries

rearrangement is forced exclusively to the ortho position, eliminating the formation of the

typically competing para-isomer and simplifying purification.
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4-Ethoxyphenol
(Starting Material)

O-Acylation
(Ac2O / Pyridine)

 Esterification 4-Ethoxyphenyl Acetate
(Intermediate)

Fries Rearrangement
(AlCl3 / 120°C)

 Acyl Migration 5'-Ethoxy-2'-hydroxyacetophenone
(Target)

 Hydrolysis & Workup

Click to download full resolution via product page

Caption: Synthesis via Fries Rearrangement. The blocked para-position ensures ortho-

selectivity.

Detailed Experimental Protocol
Scale: 50 mmol basis. Safety: Perform in a fume hood. AlCl₃ is water-reactive.[1]

Ester Formation (Precursor Synthesis):

Dissolve 4-ethoxyphenol (6.9 g, 50 mmol) in DCM (50 mL).

Add acetic anhydride (5.6 g, 55 mmol) and catalytic pyridine. Stir at RT for 4 hours.

Wash with dilute HCl, then NaHCO₃. Dry (MgSO₄) and concentrate to yield 4-

ethoxyphenyl acetate.

Fries Rearrangement:

Setup: Flame-dried round-bottom flask with a reflux condenser and CaCl₂ drying tube.

Reaction: Mix 4-ethoxyphenyl acetate (neat or in minimal chlorobenzene) with anhydrous

Aluminum Chloride (AlCl₃, 8.0 g, 60 mmol).

Heating: Heat the mixture to 120°C for 2 hours. The mixture will turn viscous/dark. Note:

High temperature favors thermodynamic control, ensuring the ortho-migration.

Quench: Cool to 0°C. Cautiously add crushed ice/HCl (2M) to decompose the aluminum

complex.

Purification:

Extract with Ethyl Acetate (3 x 50 mL).
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Wash organic layer with brine.

Recrystallization: Recrystallize the crude solid from Ethanol/Water or purify via silica gel

chromatography (Hexane:EtOAc 9:1) to obtain pale yellow crystals (MP 55-59°C).

Analytical Characterization (Self-Validating)
To confirm identity without external standards, use the following spectroscopic logic.

¹H NMR Interpretation (CDCl₃, 400 MHz)
The spectrum must show a specific coupling pattern due to the 1,2,4-substitution on the ring.
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Logic

11.85 Singlet 1H OH

Diagnostic:

Sharp peak due

to strong

intramolecular H-

bonding with the

carbonyl oxygen.

7.25 Doublet (J=3 Hz) 1H H-6'

Ortho to

Carbonyl

(deshielded) &

Ortho to Ethoxy.

Small coupling to

H-4'.

7.05 dd (J=9, 3 Hz) 1H H-4'

Meta to OH,

Ortho to Ethoxy.

Coupled to H-3'

and H-6'.

6.90 Doublet (J=9 Hz) 1H H-3'

Ortho to OH

(shielded). Large

ortho-coupling to

H-4'.

4.05 Quartet 2H -OCH₂-

Characteristic

ethoxy

methylene.

2.60 Singlet 3H -COCH₃
Acetyl methyl

group.

1.42 Triplet 3H -CH₃
Ethoxy methyl

group.

Infrared (IR) Fingerprint
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~1640 cm⁻¹: C=O Stretching. (Lower than typical ketones ~1715 cm⁻¹ due to chelation with

the ortho-OH).

~3300-3500 cm⁻¹: O-H Stretching. (Broad, often weak due to H-bonding).

Applications in Drug Discovery
The 5'-ethoxy-2'-hydroxyacetophenone scaffold is a "privileged structure" for generating

Chalcones (1,3-diaryl-2-propen-1-ones). These derivatives are extensively researched for

antidiabetic (SGLT2/α-glucosidase inhibition) and anti-inflammatory activity.

Workflow: Chalcone Library Generation
The Claisen-Schmidt condensation allows for the rapid diversification of this core.

5'-Ethoxy-2'-hydroxyacetophenone

Claisen-Schmidt Condensation
(KOH / EtOH / RT)

Aromatic Aldehydes (R-CHO)
(e.g., 4-chlorobenzaldehyde)

Chalcone Derivative
(α,β-unsaturated ketone)

 Aldol Condensation
+ Dehydration

Bioactive Target:
Antidiabetic / Anti-inflammatory

 Screening

Click to download full resolution via product page

Caption: Generation of bioactive chalcones via Claisen-Schmidt condensation.
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Key Application Note: The 5'-ethoxy group increases lipophilicity (LogP), potentially improving

membrane permeability compared to the non-substituted 2'-hydroxyacetophenone. This makes

it an ideal fragment for Lead Optimization when adjusting pharmacokinetic (PK) properties.

Safety & Handling Protocols
Signal Word:WARNING

Hazard Code Description Handling Precaution

H315 Causes skin irritation
Wear nitrile gloves. Wash

immediately if splashed.

H319 Causes serious eye irritation
Use safety goggles. Eye wash

station must be nearby.

H335 May cause respiratory irritation
Handle solid/dust in a fume

hood.

Storage: Store in a cool, dry place. Keep container tightly closed to prevent moisture

absorption, which can degrade the reagent quality over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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